
An In-depth Technical Guide to the Chemical
Properties of Zinc Pentanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zinc valerate

Cat. No.: B3059542 Get Quote
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Introduction
Zinc pentanoate, also known as zinc valerate, is a zinc salt of pentanoic acid. As a metal

carboxylate, it possesses properties that make it a subject of interest in various chemical and

biomedical fields. This technical guide provides a comprehensive overview of the core chemical

properties of zinc pentanoate, detailed experimental protocols for its characterization, and an

exploration of its potential applications, particularly in the realm of drug development.

Core Chemical Properties
Zinc pentanoate is a white crystalline solid. Its fundamental chemical and physical properties

are summarized in the table below, providing a clear reference for researchers.
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Property Value Reference

Molecular Formula C₁₀H₁₈O₄Zn --INVALID-LINK--

Molecular Weight 267.63 g/mol --INVALID-LINK--

CAS Number 556-38-7 --INVALID-LINK--

Appearance White crystalline solid General knowledge

Melting Point 152.35 °C (425.5 K) --INVALID-LINK--

Boiling Point 185.3 °C (estimated) The Good Scents Company

Solubility in Water
1.43 x 10⁴ mg/L at 25 °C

(experimental)
The Good Scents Company

Crystal System Monoclinic --INVALID-LINK--

Space Group P2₁/a --INVALID-LINK--

Crystal Structure and Reactivity
Crystal Structure: Anhydrous zinc(II) pentanoate exists as a three-dimensional polymeric

layered network. In this structure, each zinc(II) ion is tetrahedrally coordinated by oxygen atoms

from four different pentanoate ligands. The pentanoate groups act as bridging ligands in a syn-

anti arrangement, connecting two tetrahedral zinc ions. The hydrocarbon chains of the

pentanoate ligands are in a fully extended all-trans conformation, arranged in a tail-to-tail

double bilayer.

Reactivity: The reactivity of zinc pentanoate is characteristic of metal carboxylates.

Reaction with Acids: Like other carboxylate salts, zinc pentanoate is expected to react with

strong acids to protonate the pentanoate anion, forming pentanoic acid and the

corresponding zinc salt of the strong acid. For instance: Zn(C₅H₉O₂)₂ + 2HCl → ZnCl₂ +

2C₅H₁₀O₂

Reaction with Bases: Zinc is an amphoteric metal, meaning it can react with both acids and

strong bases.[1][2][3][4] In the presence of a strong base, such as sodium hydroxide, zinc

pentanoate may form zincates.[1]
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Thermal Decomposition: While specific studies on the thermal decomposition of zinc

pentanoate are not abundant, the thermal behavior of other zinc carboxylates, such as zinc

acetate, suggests that upon heating, it will likely decompose to form zinc oxide, with the

release of organic decomposition products.[5][6][7][8] The decomposition of zinc acetate, for

example, proceeds with the release of acetic acid, acetone, and carbon dioxide.[5]

Catalytic Activity: Zinc compounds, particularly zinc carboxylates, are known to act as

catalysts in various organic reactions.[9][10][11][12] Their Lewis acidic nature allows them to

catalyze reactions such as esterification, condensation, and the polymerization of epoxides.

[9][13] Zinc carboxylate derivatives are specifically used as catalysts for the copolymerization

of carbon dioxide and epoxy compounds.[13]

Experimental Protocols
Synthesis of Zinc Pentanoate Crystals
A common method for synthesizing single crystals of zinc(II) pentanoate involves the reaction

of zinc oxide with an excess of n-pentanoic acid in an ethanol solvent.

Workflow for Synthesis and Crystallization:

Synthesis Crystallization
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Caption: Workflow for the synthesis and crystallization of zinc pentanoate.

Characterization Techniques
A multi-technique approach is essential for the thorough characterization of zinc pentanoate.

Experimental Workflow for Characterization:
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Caption: A typical experimental workflow for the characterization of zinc pentanoate.

Potential Applications in Drug Development
While direct applications of zinc pentanoate in drug delivery are not yet widely established, its

chemical properties suggest several potential avenues for exploration. The lipophilic nature of

the pentanoate chains could enhance the transport of the zinc ion across biological

membranes.

Zinc in Cellular Signaling
Zinc is a crucial element in numerous biological processes, acting as a structural component of

many proteins and as a signaling molecule.[14][15][16][17] The concept of "zinc signals" refers

to the transient changes in intracellular zinc concentrations that modulate various signaling

pathways.[16]

Simplified Overview of Zinc's Role in Cellular Signaling:
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Caption: A simplified diagram illustrating the role of zinc as an intracellular second messenger.

Given that zinc pentanoate can deliver zinc ions, its potential to modulate these signaling

pathways is an area ripe for investigation. The controlled release of zinc from a lipophilic carrier

like pentanoate could offer a novel approach to influencing cellular processes where zinc

signaling plays a key role.

Conclusion
Zinc pentanoate is a well-defined chemical compound with interesting structural and reactive

properties. While its primary applications have been in areas such as catalysis, its potential in
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the biomedical field, particularly in drug delivery and the modulation of zinc-dependent

signaling pathways, warrants further investigation. The experimental protocols outlined in this

guide provide a solid foundation for researchers to explore the multifaceted nature of this

compound. As our understanding of the intricate roles of zinc in biology deepens, compounds

like zinc pentanoate may emerge as valuable tools for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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